Cas no 1864061-97-1 (1-(2-Chlorophenoxy)butan-2-amine hydrochloride)

• Product Name: 1-(2-Chlorophenoxy)butan-2-amine hydrochloride
• CAS No: 1864061-97-1
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• CID: 5698894
• PubChem ID: 86262498
• Update Time: 2025-06-09

1-(2-Chlorophenoxy)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864061-97-1
• EN300-240760
• 1-(2-chlorophenoxy)butan-2-aminehydrochloride
• F2167-1574
• 1-(2-chlorophenoxy)butan-2-amine;hydrochloride
• AKOS026747259
• 1-(2-chlorophenoxy)butan-2-amine hydrochloride
• 1-(2-Chlorophenoxy)butan-2-amine hydrochloride

• Inchi： 1S/C10H14ClNO.ClH/c1-2-8(12)7-13-10-6-4-3-5-9(10)11;/h3-6,8H,2,7,12H2,1H3;1H
• InChI Key： BBAAQYGNSQWMAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(CC)N.Cl

Computed Properties

• Exact Mass: 235.0530695g/mol
• Monoisotopic Mass: 235.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-Chlorophenoxy)butan-2-amine hydrochloride

Recent Advances in the Study of 1-(2-Chlorophenoxy)butan-2-amine Hydrochloride (CAS: 1864061-97-1)

1-(2-Chlorophenoxy)butan-2-amine hydrochloride (CAS: 1864061-97-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. Recent research has focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role in drug development.

The synthesis of 1-(2-Chlorophenoxy)butan-2-amine hydrochloride has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical behavior and stability under various conditions.

Pharmacological investigations have revealed that 1-(2-Chlorophenoxy)butan-2-amine hydrochloride exhibits promising activity in modulating specific biological pathways. In vitro studies have demonstrated its affinity for certain receptor types, suggesting potential applications in the treatment of neurological disorders. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are critical for further drug development.

Recent findings also highlight the compound's potential as a lead molecule for the development of novel therapeutics. Its interaction with key enzymes and receptors has been elucidated through molecular docking studies, providing a foundation for structure-activity relationship (SAR) analyses. These insights are instrumental in guiding the design of derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-(2-Chlorophenoxy)butan-2-amine hydrochloride represents a promising candidate for further research in the pharmaceutical industry. Its unique chemical properties and biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, is expected to yield significant contributions to the field of chemical biology and medicine.